Cas no 2034157-45-2 (2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride)
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(azetidin-3-yloxy)thiazole hydrochloride
- 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride
-
- Inchi: 1S/C6H8N2OS.ClH/c1-2-10-6(8-1)9-5-3-7-4-5;/h1-2,5,7H,3-4H2;1H
- InChI Key: XLLIFVALNDQWLJ-UHFFFAOYSA-N
- SMILES: Cl.S1C=CN=C1OC1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 118
- Topological Polar Surface Area: 62.4
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A181456-100mg |
2-(azetidin-3-yloxy)thiazole hydrochloride |
2034157-45-2 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A181456-500mg |
2-(azetidin-3-yloxy)thiazole hydrochloride |
2034157-45-2 | 500mg |
$ 320.00 | 2022-06-08 | ||
| TRC | A181456-1g |
2-(azetidin-3-yloxy)thiazole hydrochloride |
2034157-45-2 | 1g |
$ 500.00 | 2022-06-08 | ||
| Life Chemicals | F2167-1048-0.25g |
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride |
2034157-45-2 | 95%+ | 0.25g |
$433.0 | 2023-09-06 | |
| Life Chemicals | F2167-1048-0.5g |
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride |
2034157-45-2 | 95%+ | 0.5g |
$456.0 | 2023-09-06 | |
| Life Chemicals | F2167-1048-1g |
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride |
2034157-45-2 | 95%+ | 1g |
$480.0 | 2023-09-06 | |
| Life Chemicals | F2167-1048-2.5g |
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride |
2034157-45-2 | 95%+ | 2.5g |
$960.0 | 2023-09-06 | |
| Life Chemicals | F2167-1048-5g |
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride |
2034157-45-2 | 95%+ | 5g |
$1440.0 | 2023-09-06 | |
| Life Chemicals | F2167-1048-10g |
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride |
2034157-45-2 | 95%+ | 10g |
$2016.0 | 2023-09-06 |
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride
Comprehensive Overview of 2-(Azetidin-3-yloxy)-1,3-thiazole Hydrochloride (CAS No. 2034157-45-2)
The compound 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride (CAS No. 2034157-45-2) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, combining an azetidine ring with a thiazole moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted drug discovery.
In recent years, the demand for novel heterocyclic compounds like 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride has surged due to their versatility in drug design. The thiazole ring, a common pharmacophore, is known for its bioisosteric properties, while the azetidine scaffold contributes to improved metabolic stability. This combination addresses key challenges in modern drug development, such as enhancing oral bioavailability and reducing off-target effects—a hot topic in AI-driven drug discovery platforms.
The synthesis of CAS 2034157-45-2 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization strategies. Its hydrochloride salt form improves solubility, a critical factor for in vitro and in vivo studies. Analytical techniques like HPLC purity analysis and NMR spectroscopy are essential for quality control, reflecting the growing emphasis on CMC (Chemistry, Manufacturing, and Controls) compliance in pharmaceutical workflows.
From a therapeutic perspective, this compound’s mechanism of action is under investigation for neurodegenerative diseases and inflammatory disorders, areas where users frequently search for "new treatment options." Its potential interaction with dopamine receptors or histamine pathways could explain its relevance to conditions like Parkinson’s or allergies—subjects with high search volumes in medical forums.
Market-wise, 2-(azetidin-3-yloxy)-1,3-thiazole HCl caters to the expanding contract research organization (CRO) sector. With the rise of virtual screening and fragment-based drug design, suppliers highlight its availability as a building block for combinatorial chemistry. This aligns with SEO trends where researchers query "where to buy CAS 2034157-45-2" or "custom synthesis of thiazole derivatives."
Environmental and safety profiles of this compound adhere to REACH and GLP standards, addressing another user concern: "Are azetidine-containing compounds biodegradable?" Such questions reflect the increasing integration of green chemistry principles in industrial applications.
In conclusion, 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride exemplifies innovation at the intersection of medicinal chemistry and drug delivery optimization. Its study contributes to answering prevalent search queries like "next-generation small-molecule drugs" while offering tangible solutions to unmet medical needs.
2034157-45-2 (2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)